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Compound of Interest

Compound Name: Jakafi

Cat. No.: B1684628 Get Quote

The following guidelines provide essential safety and logistical information for the proper

disposal of Jakafi® (ruxolitinib), a Janus kinase (JAK) inhibitor. Adherence to these procedures

is critical for ensuring personnel safety and environmental compliance within research and drug

development environments.

Waste Classification and Handling
Jakafi® and any materials contaminated with it are to be treated as potentially hazardous

chemical waste.[1] The active ingredient, ruxolitinib, is classified as hazardous for water, and its

release into the environment must be prevented.[1][2]

Types of Jakafi® Waste:

Unused or Expired Product: Pure, unused, or expired Jakafi® must be handled as chemical

waste.[1]

Contaminated Labware: All disposable items that have come into direct contact with Jakafi®,

such as gloves, pipette tips, vials, and culture plates, are considered contaminated waste.[1]

Contaminated Sharps: Needles, syringes, or any other sharps contaminated with Jakafi®
must be disposed of in a designated sharps container.[1]

Personal Protective Equipment (PPE)
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Before handling any form of Jakafi® waste, it is mandatory to wear appropriate Personal

Protective Equipment (PPE). This includes, but is not limited to:

Chemical-resistant gloves

A lab coat or other protective clothing

Safety goggles or a face shield[1][3]

Step-by-Step Disposal Protocol
Segregation and Collection:

Collect all Jakafi®-contaminated waste in designated, leak-proof, and clearly labeled

containers.[1]

The container must be sealed to prevent accidental spillage.[1]

Labeling:

Each waste container must be prominently labeled with "Hazardous Waste."[1]

The label must also include the chemical name, "Ruxolitinib," and any other identifiers

required by your institution's Environmental Health and Safety (EHS) department.[1]

Storage:

Store the sealed and labeled waste containers in a designated, secure area away from

incompatible materials, such as strong oxidizing agents.

The storage area should be cool, dry, and well-ventilated.[4]

Final Disposal:

Under no circumstances should Jakafi® or contaminated materials be disposed of in

standard trash or flushed down the sewer.[1][2]

The final disposal of Jakafi® waste must be conducted through a licensed hazardous

waste disposal company.[3]
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Incineration in a chemical incinerator equipped with an afterburner and scrubber is a

recommended disposal method.[1][3]

All disposal activities must be in strict accordance with federal, state, and local

environmental regulations.[1][3][5]

Regulatory Compliance
The disposal of pharmaceutical waste, including Jakafi®, is regulated by governmental

agencies such as the U.S. Environmental Protection Agency (EPA) under the Resource

Conservation and Recovery Act (RCRA).[5][6][7] It is the responsibility of the waste generator

to ensure full compliance with all applicable regulations.

Hazard and Disposal Data Summary
The following table summarizes key safety and disposal information derived from Safety Data

Sheets (SDS) for ruxolitinib.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/pdf/Proper_Disposal_of_Ruxolitinib_A_Guide_for_Laboratory_Professionals.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=26004
https://www.benchchem.com/pdf/Proper_Disposal_of_Ruxolitinib_A_Guide_for_Laboratory_Professionals.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=26004
https://www.sdmedwaste.com/post/pharmaceutical-waste-disposal-regulations
https://www.benchchem.com/product/b1684628?utm_src=pdf-body
https://www.sdmedwaste.com/post/pharmaceutical-waste-disposal-regulations
https://www.danielshealth.com/knowledge-center/pharmaceutical-waste-regulations-policy-and-procedure
https://pmc.ncbi.nlm.nih.gov/articles/PMC4315112/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Information Description Disposal Guidelines

GHS Pictogram(s)
Health Hazard, Exclamation

Mark

Dispose of contents/container

to an appropriate treatment

and disposal facility in

accordance with applicable

laws and regulations.[4]

GHS Signal Word Danger / Warning

Must not be disposed of

together with household

garbage. Do not allow product

to reach the sewage system.

[2]

Hazard Statements

H301: Toxic if swallowed.[4]

H315: Causes skin irritation.[8]

H319: Causes serious eye

irritation.[8] H335: May cause

respiratory irritation.[8] H361:

Suspected of damaging fertility

or the unborn child.[4] H373:

May cause damage to organs

through prolonged or repeated

exposure.[4]

Offer to a licensed hazardous

material disposal company.

May be burned in a chemical

incinerator equipped with an

afterburner and scrubber.[3]

Precautionary Statements

P203, P260, P264, P270,

P280, P301+P316, P405,

P501

Recycle wherever possible or

consult manufacturer for

recycling options.[9] Bury

residue in an authorized

landfill.[9]
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Jakafi® Waste Disposal Workflow for Research Professionals

Identify Jakafi® Waste
(Unused, Contaminated Labware, Sharps)

Wear Appropriate PPE
(Gloves, Lab Coat, Goggles)

Step 1

Segregate Waste Streams

Step 2

Contaminated Sharps
Contaminated Non-Sharps &

Unused Product

Place in Designated
Sharps Container

Place in Labeled
Hazardous Waste Container

Label Container:
'Hazardous Waste, Ruxolitinib'

Store in Secure,
Designated Area

Step 3

Arrange Pickup by
Licensed Disposal Vendor

Step 4

Final Disposal via Incineration
(Compliant with EPA, State, Local Regs)

Step 5

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Jakafi® waste in a laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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